Cas no 2401831-98-7 (N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic acid)

• Product Name: N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic acid
• CAS No: 2401831-98-7
• MF: C₇H₁₀F₃NO₃S₂
• MW: 277.284409999847
• CID: 5092102
• PubChem ID: 145714643
• Update Time: 2025-05-24

N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic acid
• 3-((2-(2,2,2-Trifluoroacetamido)ethyl)disulfanyl)propanoic acid
• BP-24432
• SCHEMBL25379176
• 2401831-98-7
• CS-0254655

• Inchi： 1S/C7H10F3NO3S2/c8-7(9,10)6(14)11-2-4-16-15-3-1-5(12)13/h1-4H2,(H,11,14)(H,12,13)
• InChI Key： YUDYRUFGSYQIPF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSSCCNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 277.00542001g/mol
• Monoisotopic Mass: 277.00542001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 117Ų

Additional information on N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic acid

N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic Acid: A Comprehensive Overview

The compound N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic acid, with the CAS number NO 1831-98-7, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a trifluoroacetyl group and a dithio moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug design and development. The trifluoroacetyl group is known for its lipophilic properties, which enhance the bioavailability of drugs. Additionally, the dithio group introduces sulfur atoms into the molecule, which can play a crucial role in stabilizing metalloenzymes and other biomolecules. These properties make this compound an attractive candidate for developing new therapeutic agents targeting various diseases.

In terms of synthesis, researchers have explored novel methods to efficiently produce this compound. One promising approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been validated through multiple experiments and has been reported in several peer-reviewed journals.

The structural uniqueness of N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic acid also makes it a valuable tool in material science. Its ability to form stable coordination complexes with transition metals has led to its use in creating advanced materials for catalysis and sensing applications. For instance, recent research demonstrates its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions.

Moreover, this compound exhibits interesting photophysical properties due to its conjugated system. Studies have shown that it can act as a photosensitizer in photodynamic therapy (PDT), a treatment used for various cancers. The trifluoroacetyl group enhances the absorption of light in the visible spectrum, making it suitable for generating reactive oxygen species (ROS) that target cancer cells.

In environmental chemistry, this compound has been investigated for its role in degrading persistent organic pollutants (POPs). Its sulfur-containing groups facilitate redox reactions that break down these harmful substances into less toxic byproducts. This application aligns with global efforts to address environmental pollution and promote sustainable practices.

Despite its numerous advantages, the synthesis and handling of this compound require careful consideration due to its chemical reactivity. Researchers are actively exploring ways to optimize its stability under varying conditions to ensure safe and efficient utilization across different industries.

In conclusion, N-(2,2,2-Trifluoroacetyl)-3-[(2-aminoethyl)dithio]propanoic acid stands out as a multifunctional compound with vast potential in drug development, material science, and environmental chemistry. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific innovation.